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For Researchers, Scientists, and Drug Development Professionals

Introduction: Erythroxytriol P is a naturally occurring diterpenoid that has been isolated from
plant species of the Erythroxylum genus, notably Erythroxylum monogynum and Sapium
discolor.[1] It is identified by the CAS Number 7121-99-5.[1] Structurally, it is classified as a
complex diterpene belonging to the pimarane class of terpenoids and is also known by its
systematic name, (13S)-10-Demethyl-9a-methylpimarane-5a,15,16-triol.[2] Its molecular
formula is C20H3603, and it has a molecular weight of 324.5 g/mol .[1][2] This guide provides a
comprehensive overview of the known chemical properties of Erythroxytriol P, including
detailed experimental protocols where available in the public domain, and visual
representations of related chemical logic.

Chemical and Physical Properties

Quantitative data regarding the specific physical properties of Erythroxytriol P are not widely
reported in publicly accessible literature. Many databases list key physical constants as "Not
Available." The information that is consistently reported is summarized in the table below.
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Property Value Source
CAS Number 7121-99-5 [11[3]
Molecular Formula C20H3603 [1][2]
Molecular Weight 324.5 g/mol [11[2]

1-[(2R,4aR,4bS,8aR,10aR)-8a-
hydroxy-2,4a,8,8-tetramethyl-

IUPAC Name 1,3,4,4b,5,6,7,9,10,10a- [4]
decahydrophenanthren-2-
yllethane-1,2-diol

Melting Point Not Available [2]
Boiling Point Not Available [2]
Solubility Not Available [2]

Spectroscopic Data

The structural elucidation of Erythroxytriol P was first reported in 1967, based on
spectroscopic and chemical evidence. While the original publication from the Journal of the
Chemical Society C: Organic describes the use of spectroscopic methods, the detailed raw
data (e.g., specific NMR shifts, IR absorption bands) are not available in the readily accessible
abstracts. The presence of hydroxyl groups is a key structural feature.[1]

Experimental Protocols

Detailed experimental protocols for the isolation and synthesis of Erythroxytriol P are not
extensively documented in publicly available literature. The original isolation was from the
heartwood of Erythroxylum monogynum. The general workflow for isolating natural products
from plant material is outlined below.

General Isolation Workflow

The isolation of a natural product like Erythroxytriol P from a plant source such as
Erythroxylum monogynum typically follows a multi-step process. This logical workflow is
depicted in the diagram below.
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General Workflow for Natural Product Isolation

Plant Material Collection
(e.g., Heartwood of E. monogynum)

(Drying and GrindingD

Solvent Extraction
(e.g., with light petroleum)

Crude Extract

Chromatographic Separation
(e.g., Column Chromatography)
(Fraction CoIIectiorD
Further Purification
(e.g., TLC, HPLC)
Gsolated Erythroxytriol P)

Structural Elucidation
(NMR, MS, IR Spectroscopy)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and identification of Erythroxytriol P.
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Biological Activity

The biological activity of Erythroxytriol P is not well-characterized. Some sources suggest it
may have biological activity, potentially influencing neurotransmitter systems.[1] However,
specific pharmacological effects have not been extensively studied or reported. It is important
to distinguish Erythroxytriol P, a diterpenoid, from the psychoactive tropane alkaloids (like
cocaine) that are also found in some species of the Erythroxylum genus.

Chemical Synthesis

Information regarding the total synthesis of Erythroxytriol P is scarce in the public domain.
One source mentions that it can be synthesized by the ozonolysis of 2-hydroxy-3-
phenylacetophenone, although this is likely a misattribution, as the structures are not
consistent. The complex stereochemistry of this diterpenoid suggests that its synthesis would

be a multi-step and challenging process.

A logical approach to the chemical synthesis of a complex natural product like Erythroxytriol P

would involve a series of strategic steps.
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Logical Flow for Chemical Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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